2-{[5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetic acid

• IUPAC Name: 2-[[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C11H10N2O4S/c1-16-8-4-2-7(3-5-8)10-12-13-11(17-10)18-6-9(14)15/h2-5H,6H2,1H3,(H,14,15)
• InChI Key: ZMQTYWWCRZSQQH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(O2)SCC(=O)O
• Molecular Formula: C11H10N2O4S
• Molecular Weight: 266.28 g/mol

Description

2-{[5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a sulfanylacetic acid derivative that contains an oxadiazole ring, which makes it an interesting compound for further study.

Mechanism of Action

Target of Action

Compounds with similar structures, such as those containing a 1,3,4-oxadiazole ring, have been known to target various proteins . For instance, a compound with a similar structure, { [5- (5-nitro-2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetic acid, targets the protein aldose reductase .

Mode of Action

It is known that compounds with a 1,3,4-oxadiazole ring can interact with their targets through various mechanisms . These interactions can lead to changes in the target’s function, which can result in therapeutic effects.

Biochemical Pathways

Compounds with similar structures have been shown to affect various pathways . For instance, compounds containing a 1,3,4-oxadiazole ring have been reported to possess diverse biological activities, such as antioxidant, radioprotective, analgesic, anti-inflammatory, antihypertensive, anxiolytic, anamnestic, anticonvulsant, antimicrobial, fungicidal, herbicidal, antiviral, and anticancer activities .

Result of Action

Compounds with similar structures have been reported to exhibit various biological activities . For instance, compounds containing a 1,3,4-oxadiazole ring have been reported to possess diverse biological activities, such as antioxidant, radioprotective, analgesic, anti-inflammatory, antihypertensive, anxiolytic, anamnestic, anticonvulsant, antimicrobial, fungicidal, herbicidal, antiviral, and anticancer activities .

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetic acid in lab experiments is its potential as a fluorescent probe for the detection of copper ions in biological systems. However, its low solubility in water and organic solvents may limit its use in some experiments. Furthermore, its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for the study of 2-{[5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetic acid. One potential direction is the investigation of its potential as a therapeutic agent for bacterial and fungal infections. Another direction is the development of more efficient synthesis methods to improve its solubility and increase its potential applications. Additionally, further studies are needed to fully understand its mechanism of action and its effects on different biological systems.

Synthesis Methods

The synthesis of 2-{[5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetic acid involves the reaction of 4-methoxyphenylhydrazine with carbon disulfide to form 4-methoxyphenyl isothiocyanate. This is then reacted with ethyl chloroacetate to produce the corresponding ethyl thiourea. The final step involves the reaction of ethyl thiourea with chloroacetic acid to produce 2-{[5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetic acid.

Scientific Research Applications

2-{[5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetic acid has shown potential applications in various fields of scientific research. It has been studied for its antibacterial, antifungal, and anticancer properties. It has also been investigated for its potential use as a fluorescent probe for the detection of copper ions in biological systems.